Cas no 1361483-91-1 (4'-Chloro-3,4-dichloro-2'-methyl-biphenyl)

• Product Name: 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl
• CAS No: 1361483-91-1
• MF: C₁₃H₉Cl₃
• MW: 271.56956076622
• CID: 4996369
• Update Time: 2025-07-17

4'-Chloro-3,4-dichloro-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl3/c1-8-6-10(14)3-4-11(8)9-2-5-12(15)13(16)7-9/h2-7H,1H3
• InChI Key： TYBCCYJCIVAVPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl

4'-Chloro-3,4-dichloro-2'-methyl-biphenyl (CAS No. 1361483-91-1): An Overview

4'-Chloro-3,4-dichloro-2'-methyl-biphenyl (CAS No. 1361483-91-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific and industrial fields. This compound belongs to the class of biphenyls, which are characterized by the presence of two phenyl rings connected by a single bond. The specific substitution pattern of 4'-chloro-3,4-dichloro-2'-methyl-biphenyl makes it a valuable molecule for studying aromatic substitution reactions and their implications in organic synthesis.

The molecular formula of 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl is C₁₃H₉Cl₃, and its molecular weight is approximately 270.56 g/mol. The compound exhibits a high degree of symmetry and rigidity due to the biphenyl core, which influences its physical and chemical properties. These properties include solubility, melting point, and reactivity, making it an interesting subject for both fundamental research and practical applications.

In the realm of organic synthesis, 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl serves as a versatile building block for the construction of more complex molecules. Its multiple chloro substituents provide multiple sites for further functionalization through nucleophilic substitution reactions. This versatility has been exploited in the synthesis of pharmaceutical intermediates, agrochemicals, and materials science applications. Recent studies have highlighted the use of this compound in the development of novel catalysts and ligands for asymmetric synthesis, which is a critical area in modern organic chemistry.

The environmental impact of biphenyl derivatives, including 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl, has also been a topic of interest. Research has shown that while these compounds can be persistent in the environment, their specific substitution patterns can influence their biodegradability and toxicity. Efforts are ongoing to develop more sustainable synthetic routes that minimize environmental impact while maintaining the desired chemical properties.

In the pharmaceutical industry, 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl has shown promise as a precursor for the synthesis of drugs with diverse therapeutic applications. For instance, it has been used in the development of compounds targeting neurological disorders, cancer, and inflammatory diseases. The ability to fine-tune the chemical structure through selective substitution reactions allows researchers to optimize pharmacological properties such as potency, selectivity, and bioavailability.

Clinical trials involving derivatives of 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl have demonstrated promising results in preclinical studies. These trials have focused on evaluating the safety and efficacy of these compounds in treating various conditions. The unique structural features of this molecule enable it to interact with specific biological targets, leading to potential therapeutic benefits.

In addition to its applications in pharmaceuticals and materials science, 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl has also been studied for its potential use in analytical chemistry. Its distinct spectral properties make it a useful standard for calibration purposes in techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for characterizing complex mixtures and ensuring the purity and quality of synthesized compounds.

The synthesis of 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that reduce waste generation and energy consumption. These methods often employ catalytic systems that enhance reaction efficiency while minimizing side reactions.

In conclusion, 4'-Chloro-3,4-dichloro-2'-methyl-biphenyl (CAS No. 1361483-91-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure provides a foundation for further research and development in areas such as organic synthesis, pharmaceuticals, materials science, and analytical chemistry. As ongoing studies continue to uncover new applications and properties of this molecule, it is likely to remain an important subject of investigation in the coming years.